Cas no 2228395-74-0 (3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylpropan-1-amine
• CAS No: 2228395-74-0
• MF: C₁₀H₁₄ClFN₂
• MW: 216.682964801788
• CID: 6082784
• PubChem ID: 165720787
• Update Time: 2025-05-20

3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylpropan-1-amine
• EN300-1977379
• 2228395-74-0

• Inchi： 1S/C10H14ClFN2/c1-10(2,6-13)4-7-3-8(11)5-14-9(7)12/h3,5H,4,6,13H2,1-2H3
• InChI Key： RMMCDLZFHGQOFC-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)CC(C)(C)CN)F

Computed Properties

• Exact Mass: 216.0829543g/mol
• Monoisotopic Mass: 216.0829543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylpropan-1-amine

Introduction to 3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylpropan-1-amine (CAS No. 2228395-74-0)

3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylpropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2228395-74-0, belongs to a class of heterocyclic derivatives that are widely explored for their pharmacological properties. The presence of both chloro and fluoro substituents on the pyridine ring enhances its interaction with biological targets, making it a promising candidate for further medicinal chemistry investigations.

The molecular structure of 3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylpropan-1-amine consists of a pyridine core substituted at the 5-position with a chloro group and at the 2-position with a fluoro group. The 3-position of the pyridine ring is linked to a tertiary amine group, which is further connected to an isobutyl chain. This arrangement imparts a high degree of steric hindrance and electronic tunability, characteristics that are highly valued in drug design. The compound’s solubility profile and metabolic stability are also critical factors that influence its suitability for therapeutic applications.

In recent years, there has been a surge in research focusing on fluorinated pyridine derivatives due to their enhanced binding affinity and metabolic resistance. Studies have demonstrated that fluorine atoms can significantly modulate the pharmacokinetic properties of molecules, often leading to improved bioavailability and prolonged half-life. The incorporation of both chloro and fluoro groups in 3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylpropan-1-amine suggests that it may exhibit superior interactions with biological targets compared to its non-fluorinated counterparts.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The pyridine scaffold is a common motif in many bioactive molecules, and modifications at specific positions can lead to significant changes in biological activity. For instance, previous research has shown that compounds with similar structural features exhibit inhibitory effects on various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The amine group in 3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylpropan-1-amine provides a site for further functionalization, allowing chemists to tailor the molecule’s properties for specific therapeutic needs.

The synthesis of 3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylpropan-1-amine presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful selection of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of such complex molecules, often using transition metal-catalyzed reactions or palladium-mediated cross-coupling techniques. These methods have not only improved the efficiency of synthesis but also allowed for the introduction of additional functional groups, expanding the chemical space available for drug discovery.

Recent studies have highlighted the importance of computational chemistry in the design and optimization of novel drug candidates. Molecular modeling techniques can predict the binding modes of 3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylpropan-1-amine to biological targets, providing valuable insights into its potential pharmacological activity. These predictions can guide experimental efforts by identifying key interactions between the compound and its target proteins or enzymes. Additionally, virtual screening methods have been employed to identify lead compounds with high affinity for specific biological targets, streamlining the drug discovery process.

The pharmacological profile of 3-(5-chloro-2-fluoropyridin-3-ylyl)-isobutylamine (another name for this compound) is an area of active investigation. Preliminary studies suggest that it may exhibit inhibitory effects on certain kinases or other enzymes implicated in disease pathways. However, more extensive research is needed to fully elucidate its mechanism of action and therapeutic potential. In vitro assays have been conducted to assess its interaction with various biological targets, providing preliminary data on its potency and selectivity.

The development of new drugs is a lengthy and complex process that involves multiple stages from discovery to clinical trials. 3-(5-chloro-N,N-diisopropylamino)pyridine (a related derivative) has served as a valuable scaffold for understanding how structural modifications influence biological activity. By studying compounds like these, researchers can gain insights into how best to optimize drug candidates for efficacy and safety. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been crucial in characterizing these molecules at a molecular level.

The environmental impact and sustainability considerations are also important aspects when evaluating new chemical entities like 3-(5-chloro-N,N-diisopropylamino)pyridine derivatives. Efforts are being made to develop synthetic routes that minimize waste generation and reduce energy consumption without compromising yield or purity. Green chemistry principles are being increasingly adopted in pharmaceutical synthesis to ensure that new drugs are produced in an environmentally responsible manner.

In conclusion,CAS No 2228395 74 0 represents an intriguing compound with significant potential in pharmaceutical research。 Its unique structural features make it an attractive candidate for further exploration， particularly in the context of developing novel therapeutic agents。 As our understanding of molecular interactions continues to evolve， compounds like this will play an increasingly important role in addressing some of today’s most pressing medical challenges。